Cas no 31582-00-0 (ethyl 3-(7-methoxy-4-methyl-2-oxo-2H-chromen-3-yl)propanoate)

• Product Name: ethyl 3-(7-methoxy-4-methyl-2-oxo-2H-chromen-3-yl)propanoate
• CAS No: 31582-00-0
• MF: C₁₆H₁₈O₅
• MW: 290.311125278473
• CID: 6787198
• PubChem ID: 907653
• Update Time: 2025-10-29

ethyl 3-(7-methoxy-4-methyl-2-oxo-2H-chromen-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• STK716450
• ethyl 3-(7-methoxy-4-methyl-2-oxo-2H-chromen-3-yl)propanoate
• BBL030168
• CS-0365703
• AKOS015955882
• 31582-00-0
• VS-09653
• ethyl 3-(7-methoxy-4-methyl-2-oxochromen-3-yl)propanoate

• Inchi： 1S/C16H18O5/c1-4-20-15(17)8-7-13-10(2)12-6-5-11(19-3)9-14(12)21-16(13)18/h5-6,9H,4,7-8H2,1-3H3
• InChI Key： QOTUQJIVMVIAPW-UHFFFAOYSA-N
• SMILES： O1C(C(CCC(=O)OCC)=C(C)C2C=CC(=CC1=2)OC)=O

Computed Properties

• Exact Mass: 290.11542367g/mol
• Monoisotopic Mass: 290.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.8Ų

Additional information on ethyl 3-(7-methoxy-4-methyl-2-oxo-2H-chromen-3-yl)propanoate

Comprehensive Overview of Ethyl 3-(7-Methoxy-4-Methyl-2-Oxo-2H-Chromen-3-Yl)Propanoate (CAS No. 31582-00-0)

Ethyl 3-(7-methoxy-4-methyl-2-oxo-2H-chromen-3-yl)propanoate is a synthetic organic compound belonging to the coumarin derivatives family. With its CAS number 31582-00-0, this compound has garnered attention in pharmaceutical and cosmetic research due to its unique structural properties. The 7-methoxy and 4-methyl substitutions on the coumarin backbone enhance its stability and bioactivity, making it a subject of interest for applications in UV filters, anti-inflammatory agents, and flavor enhancers.

Recent studies highlight the growing demand for natural-inspired synthetic compounds, and ethyl 3-(7-methoxy-4-methyl-2-oxo-2H-chromen-3-yl)propanoate fits this trend. Its molecular structure mimics bioactive plant-derived coumarins, which are widely researched for their antioxidant and photoprotective properties. This aligns with the rising consumer interest in clean-label ingredients and sustainable chemistry. Researchers are also exploring its potential in nutraceuticals and cosmeceuticals, driven by the global shift toward health-conscious formulations.

The compound’s ethyl ester moiety improves its solubility in organic solvents, facilitating its use in formulation science. This characteristic is particularly valuable in topical applications, where skin permeability and delivery efficiency are critical. Industry experts are investigating its synergy with encapsulation technologies to enhance bioavailability, a key focus area in personalized medicine and dermatology.

From a synthetic chemistry perspective, CAS 31582-00-0 is often synthesized via Pechmann condensation or Knoevenagel reactions, leveraging green chemistry principles to minimize environmental impact. This resonates with the circular economy movement, where waste reduction and energy-efficient processes dominate R&D priorities. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to ensure purity, addressing the stringent quality standards of GMP-certified production.

Market trends indicate a surge in queries related to coumarin-based additives and functional fragrances, reflecting the compound’s versatility. Its low toxicity profile and regulatory compliance (e.g., REACH, FDA GRAS) further bolster its adoption in food-grade and cosmetic-grade products. As the industry pivots toward multifunctional ingredients, ethyl 3-(7-methoxy-4-methyl-2-oxo-2H-chromen-3-yl)propanoate stands out as a promising candidate for innovation.